Ammonium heptafluorotantalate(V)
CAS No.: 12022-02-5
Cat. No.: VC20957107
Molecular Formula: F7H8N2Ta
Molecular Weight: 350.014 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12022-02-5 |
|---|---|
| Molecular Formula | F7H8N2Ta |
| Molecular Weight | 350.014 g/mol |
| IUPAC Name | diazanium;heptafluorotantalum(2-) |
| Standard InChI | InChI=1S/7FH.2H3N.Ta/h7*1H;2*1H3;/q;;;;;;;;;+5/p-5 |
| Standard InChI Key | RDNGDFQMYLJTJR-UHFFFAOYSA-I |
| Isomeric SMILES | [NH4+].[NH4+].[F-].[F-].F[Ta](F)(F)(F)F |
| SMILES | [NH4+].[NH4+].[F-].[F-].F[Ta](F)(F)(F)F |
| Canonical SMILES | [NH4+].[NH4+].F[Ta-2](F)(F)(F)(F)(F)F |
Introduction
Chemical Identity and Fundamental Properties
Ammonium heptafluorotantalate(V), with the chemical formula F7H8N2Ta or (NH4)2TaF7, is a compound that combines ammonium ions with the heptafluorotantalate anion. This compound is recognized for its crystalline form and hygroscopic nature, which means it readily absorbs moisture from the air. It belongs to the broader category of metal fluoride salts and serves as an important material in various scientific applications.
The compound has several synonyms including ammonium tantalum heptafluoride and diammonium heptafluorotantalate(2-), which are used interchangeably in scientific literature and commercial contexts . Its chemical identity is uniquely established through its CAS registry number 12022-02-5, which serves as a standard identifier across chemical databases and regulatory frameworks.
Table 1.1: Chemical Identity Parameters of Ammonium Heptafluorotantalate(V)
Physical Characteristics and State
Ammonium heptafluorotantalate(V) appears as white crystals in its standard form . The compound's hygroscopic nature necessitates proper storage conditions to maintain its integrity and chemical properties. Commercial forms of the compound include crystalline structures and powders of various particle sizes, depending on the intended application and manufacturing specifications .
Table 2.1: Physical Properties of Ammonium Heptafluorotantalate(V)
Synthesis and Preparation Methods
While the search results don't provide direct synthesis methods specifically for ammonium heptafluorotantalate(V), related tantalum compounds offer insights into probable production pathways. Based on information about potassium heptafluorotantalate, which shares the same heptafluorotantalate anion, similar synthetic routes can be inferred.
The anhydrous method for preparing related heptafluorotantalates involves the reaction of tantalum oxide with ammonium bifluoride according to the following equation:
Ta2O5 + 4 KHF2 + 6 HF → 2 K2[TaF7] + 5 H2O
By analogous reaction, ammonium heptafluorotantalate(V) would likely be synthesized through:
Ta2O5 + 4 NH4HF2 + 6 HF → 2 (NH4)2TaF7 + 5 H2O
Industrial production typically involves leaching tantalum ores, such as columbite and tantalite, with hydrofluoric acid and sulfuric acid to produce water-soluble hydrogen heptafluorotantalate, followed by treatment with appropriate ammonium compounds to precipitate the desired ammonium heptafluorotantalate(V) .
The preparation of this compound typically involves reactions with fluorination agents or starting materials rich in fluorine and tantalum compounds. Due to the corrosive and toxic nature of hydrofluoric acid, alternative synthesis methods may be employed for small-scale laboratory preparations.
Comparative Analysis with Related Compounds
Understanding ammonium heptafluorotantalate(V) within the context of related compounds provides valuable insights into its properties and applications.
Comparison with Potassium Heptafluorotantalate
Potassium heptafluorotantalate (K2[TaF7]) shares the same heptafluorotantalate anion [TaF7]2− but with potassium cations instead of ammonium. This white, water-soluble solid serves as an intermediate in the purification of tantalum from its ores and functions as a precursor to metallic tantalum .
Key similarities and differences include:
Table 7.1: Comparison Between Ammonium and Potassium Heptafluorotantalates
Relationship to Tantalum Pentoxide
Tantalum pentoxide (Ta2O5) represents another important tantalum compound with established applications. While direct comparisons between Ta2O5 and ammonium heptafluorotantalate(V) are scarce in the available literature, both involve tantalum but differ significantly in structure and application potential.
Tantalum pentoxide has been extensively studied for its use in electronics due to its high dielectric constant, making it suitable for capacitor applications. Ammonium heptafluorotantalate(V) may serve as a precursor or intermediate in processes involving tantalum, potentially including the production of tantalum pentoxide or metallic tantalum for various applications.
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